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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-sec-Butylaniline, a substituted aniline of significant interest in organic synthesis, serves as a

versatile building block in the creation of a diverse array of chemical compounds. Its unique

structural features, characterized by a sec-butyl group attached to the aniline ring, impart

specific physicochemical properties that are leveraged in the development of pharmaceuticals,

advanced materials, and other specialty chemicals. This technical guide provides a

comprehensive review of the synthesis and applications of 4-sec-butylaniline, with a focus on

detailed experimental protocols, quantitative data, and the logical pathways from its synthesis

to its end-use applications.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-sec-butylaniline is

fundamental to its application in various synthetic procedures. The following table summarizes

its key physicochemical data.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1][2]

Molecular Weight 149.23 g/mol [1][2]

CAS Number 30273-11-1 [1][2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 244-245 °C at 727 mmHg [4]

Melting Point 15-16 °C [5]

Density 0.977 g/mL at 25 °C [4]

Refractive Index (n²⁰/D) 1.537 [4]

Purity (Commercial) >98.0% (GC) [3]

Synthesis of 4-sec-Butylaniline
The synthesis of 4-sec-butylaniline can be achieved through several strategic routes. The two

most common and industrially relevant methods are the alkylation of aniline and the reduction

of a corresponding nitro compound.

Synthesis via Friedel-Crafts Alkylation of Acetanilide
followed by Hydrolysis
Direct Friedel-Crafts alkylation of aniline is generally unsuccessful as the lone pair of electrons

on the nitrogen atom coordinates with the Lewis acid catalyst, deactivating the ring for

electrophilic substitution. To circumvent this, a protection-alkylation-deprotection strategy is

employed.

Logical Workflow for Synthesis via Alkylation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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